1-(4-chlorophenyl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

• Molecular Formula: C20H15ClN4O2S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H15ClN4O2S/c21-12-5-7-13(8-6-12)25-10-9-16(26)18(24-25)19(27)23-20-15(11-22)14-3-1-2-4-17(14)28-20/h5-10H,1-4H2,(H,23,27)
• InChI Key: XCVOWLQISGMFTO-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=NN(C=CC3=O)C4=CC=C(C=C4)Cl)C#N

Description

1-(4-chlorophenyl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide, commonly known as CTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the pyridazine family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CTB is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. It has been shown to bind to a number of different targets, including the voltage-gated potassium channel Kv1.3 and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
CTB has been found to exhibit a range of biochemical and physiological effects, including the ability to modulate the activity of certain enzymes and receptors in the body. It has also been shown to have anti-inflammatory and neuroprotective effects, and has potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTB in lab experiments is its ability to modulate the activity of certain enzymes and receptors in the body. This makes it a useful tool for studying the mechanisms of various diseases and for developing new treatments. However, there are also limitations to using CTB in lab experiments, including the need for careful dosing and the potential for off-target effects.

Future Directions

There are a number of potential future directions for research on CTB, including further studies on its mechanism of action, the development of new synthetic methods for producing the compound, and the exploration of its potential applications in the treatment of various diseases. Other potential future directions for research on CTB include the development of new analogs and derivatives of the compound and the investigation of its potential as a tool for studying the brain and nervous system.

Synthesis Methods

CTB can be synthesized using a number of different methods, including the reaction of 4-chlorophenylhydrazine with 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid followed by cyclization with ethyl acetoacetate. Other methods for synthesizing CTB have also been reported in the literature.

Scientific Research Applications

CTB has been studied extensively for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, including the ability to modulate the activity of certain enzymes and receptors in the body. CTB has also been shown to have potential applications in the treatment of various diseases, including cancer and neurological disorders.